Cas no 23176-18-3 (Phosphine oxide,[(diphenylphosphino)methyl]diphenyl-)

• Product Name: Phosphine oxide,[(diphenylphosphino)methyl]diphenyl-
• CAS No: 23176-18-3
• MF: C₂₅H₂₂OP₂
• MW: 400.389108181
• CID: 282559
• PubChem ID: 24880347
• Update Time: 2025-06-12

Phosphine oxide,[(diphenylphosphino)methyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,[(diphenylphosphino)methyl]diphenyl-
• diphenylphosphorylmethyl(diphenyl)phosphane
• Bis(diphenylphosphine)Methane Monooxide
• BIS(DIPHENYLPHOSPHINO)METHANE MONOOXIDE
• Diphenylphosphinylmethyldiphenylphosphon
• (Diphenylphosphinomethyl)diphenylphosphine oxide
• 23176-18-3
• SCHEMBL3262462
• dppmo
• EPHEDRINESULFATE
• Bis(diphenylphosphinomethyldiphenylphosphine oxide
• NSC193781
• (Diphenyl-phosphinoylmethyl)-diphenyl-phosphane
• DTXSID10307678
• ((Diphenylphosphaneyl)methyl)diphenylphosphine oxide
• NSC-193781
• Phosphine oxide, [(diphenylphosphino)methyl]diphenyl-
• J-015021
• AKOS015915776
• MZNZKBJIWPGRID-UHFFFAOYSA-N
• Bis(diphenylphosphine)methane monooxide, 97%
• Ph2PCH2P(O)Ph2
• Bis(diphenylphosphino)methane oxide

• MDL： MFCD00356638
• Inchi： 1S/C25H22OP2/c26-28(24-17-9-3-10-18-24,25-19-11-4-12-20-25)21-27(22-13-5-1-6-14-22)23-15-7-2-8-16-23/h1-20H,21H2
• InChI Key： MZNZKBJIWPGRID-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CP(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 400.11500
• Monoisotopic Mass: 400.11458932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 187-191 °C (lit.)
• PSA: 40.47000
• LogP: 5.09090
• Solubility: Not available

Phosphine oxide,[(diphenylphosphino)methyl]diphenyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Phosphine oxide,[(diphenylphosphino)methyl]diphenyl-

Recent Advances in Phosphine Oxide,[(diphenylphosphino)methyl]diphenyl- (CAS: 23176-18-3) Research

Phosphine oxide,[(diphenylphosphino)methyl]diphenyl- (CAS: 23176-18-3) is a versatile organophosphorus compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its applications in catalysis, drug discovery, and material science, highlighting its potential as a key intermediate in synthetic chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Phosphine oxide,[(diphenylphosphino)methyl]diphenyl- as a ligand in transition metal-catalyzed reactions. The researchers demonstrated its efficacy in facilitating C-C and C-N bond formations, which are critical steps in the synthesis of complex pharmaceutical compounds. The study also highlighted the compound's stability under various reaction conditions, making it a promising candidate for industrial-scale applications.

In the realm of drug discovery, Phosphine oxide,[(diphenylphosphino)methyl]diphenyl- has been identified as a potential scaffold for designing novel kinase inhibitors. A recent preprint on bioRxiv detailed its use in the development of targeted therapies for cancer, where it exhibited selective binding to specific kinase domains. The study employed molecular docking and in vitro assays to validate its inhibitory activity, paving the way for further preclinical evaluations.

Another area of interest is the compound's role in material science. A 2024 publication in Advanced Materials reported the incorporation of Phosphine oxide,[(diphenylphosphino)methyl]diphenyl- into polymer matrices to enhance their thermal and mechanical properties. The modified polymers showed improved resistance to degradation, suggesting potential applications in biomedical devices and coatings.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Phosphine oxide,[(diphenylphosphino)methyl]diphenyl-. A review article in Chemical Reviews (2023) emphasized the need for greener synthetic routes to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to address these concerns, with promising preliminary results.

In conclusion, Phosphine oxide,[(diphenylphosphino)methyl]diphenyl- (CAS: 23176-18-3) continues to be a compound of significant interest across multiple disciplines. Its applications in catalysis, drug discovery, and material science underscore its versatility and potential for future innovations. Ongoing research aims to overcome existing limitations and unlock new possibilities for this valuable organophosphorus compound.